Cas no 1805314-17-3 (5-Chloro-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 5-Chloro-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1805314-17-3
• MF: C₇H₃ClF₂N₂
• MW: 188.561927080154
• CID: 4926625
• Update Time: 2025-10-29

5-Chloro-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H3ClF2N2/c8-4-1-5(7(9)10)6(2-11)12-3-4/h1,3,7H
• InChI Key： VTJLCUZTPXDSEQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-cyano-3-(difluoromethyl)pyridine

Research Brief on 5-Chloro-2-cyano-3-(difluoromethyl)pyridine (CAS: 1805314-17-3) in Chemical Biology and Pharmaceutical Applications

5-Chloro-2-cyano-3-(difluoromethyl)pyridine (CAS: 1805314-17-3) is a specialized heterocyclic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This pyridine derivative, characterized by its chloro, cyano, and difluoromethyl substituents, serves as a versatile building block in medicinal chemistry and agrochemical development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent EGFR (epidermal growth factor receptor) inhibitors, where its unique electronic properties contributed to enhanced binding affinity. The difluoromethyl group, in particular, was shown to improve metabolic stability while maintaining favorable lipophilicity. Researchers synthesized a series of analogs using 5-Chloro-2-cyano-3-(difluoromethyl)pyridine as the core scaffold, achieving nanomolar potency against resistant EGFR mutants in in vitro assays.

In agrochemical applications, recent patent filings (WO2023057421) have revealed innovative uses of this compound as a precursor for next-generation fungicides. The combination of electron-withdrawing groups (cyano and chloro) with the difluoromethyl moiety creates a molecular architecture that interferes with fungal ergosterol biosynthesis. Field trials conducted in 2023 showed promising results against Fusarium species, with the derived fungicides exhibiting both protective and curative effects at remarkably low application rates.

From a synthetic chemistry perspective, novel methodologies have been developed to access this compound more efficiently. A 2024 publication in Organic Process Research & Development described a continuous-flow process that achieves 85% yield with significantly reduced reaction times compared to traditional batch methods. This advancement addresses previous challenges in scaling up production while maintaining the high purity required for pharmaceutical applications.

The compound's mechanism of action continues to be elucidated through structural biology approaches. Cryo-EM studies published in Nature Structural & Molecular Biology (2024) revealed how derivatives of 5-Chloro-2-cyano-3-(difluoromethyl)pyridine induce conformational changes in target proteins, providing atomic-level insights that are guiding the design of more selective therapeutic agents. These findings are particularly relevant for cancer therapeutics, where selectivity remains a major challenge.

Ongoing research is exploring the compound's potential in addressing antimicrobial resistance. Preliminary results from a multi-center study indicate that structural modifications of this scaffold can overcome common resistance mechanisms in Gram-negative bacteria. The unique electronic profile of the molecule appears to interfere with bacterial efflux pumps, a finding that could lead to new classes of antibiotics if successfully developed.

As research progresses, 5-Chloro-2-cyano-3-(difluoromethyl)pyridine continues to demonstrate its value as a privileged structure in drug discovery. Its combination of synthetic accessibility, favorable physicochemical properties, and diverse biological activity makes it a compelling subject for further investigation. Future directions likely include expanded structure-activity relationship studies and exploration of its applications in targeted protein degradation and other emerging therapeutic modalities.